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Compound of Interest

Compound Name: Delsoline

Cat. No.: B1194368

Audience: Researchers, scientists, and drug development professionals.

Introduction: Delsoline, a prominent diterpenoid alkaloid found in Delphinium anthriscifolium
Hance, is recognized for its significant pharmacological activities, including curare-like and

ganglion-blocking effects, which make it a candidate for muscle relaxant therapies.[1][2] This
document provides detailed protocols for the extraction of delsoline from D. anthriscifolium,
catering to both modern and traditional laboratory settings. The protocols outlined below are
based on established methodologies, including a modern microwave-assisted technique and a
conventional solvent-based extraction method.

Quantitative Data Summary

For ease of comparison, the following table summarizes the key quantitative parameters for
two different extraction methods.
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Parameter

Microwave-Assisted
Extraction

Conventional Solvent
Extraction

Plant Material

Dried Delphinium

anthriscifolium Hance

Dried and powdered whole
herbs of Delphinium

anthriscifolium var. majus

Particle Size 100 mesh Powdered
] ) 95% Ethanol (initial extraction),
Methanol-0.2% triethylamine ] )
Solvent Chloroform (for final alkaloid
(45:55) for HPLC )
extraction)
Solid-to-Liquid Ratio 1:60 Not specified
Room temperature for initial
Temperature 80 °C )
extraction
) ) ) 4 x 1 week soaking for initial
Extraction Time 10 minutes ]
extraction
Extraction Power 560 W Not applicable
Recovery Rate 98.3% - 104.5% Not specified
RSD 2.0% Not specified

Experimental Protocols

Protocol 1: Pressurized Microwave-Assisted Extraction

(PMAE)

This protocol is adapted from a method developed for the efficient extraction of delsoline and

eldeline, followed by HPLC determination.[3]

Materials and Equipment:

¢ Dried and powdered Delphinium anthriscifolium (passed through a 100-mesh sieve)

o Methanol
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Triethylamine

Pressurized Microwave-Assisted Extractor

HPLC system

Standard delsoline reference material

Methodology:
o Sample Preparation: Weigh a precise amount of the powdered plant material.

e Solvent Preparation: Prepare the extraction solvent by mixing methanol and 0.2%
triethylamine in a 45:55 ratio.

» Extraction:
o Place the plant material in the extraction vessel.
o Add the extraction solvent at a solid-to-liquid ratio of 1:60.
o Set the microwave parameters as follows:
= Temperature: 80 °C
= Power: 560 W
= Time: 10 minutes
e Post-Extraction:
o After extraction, allow the mixture to cool.
o Filter the extract to remove solid plant material.

o The resulting solution can be directly analyzed by HPLC for the quantification of
delsoline.

HPLC Conditions:
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» Mobile Phase: Methanol-0.2% triethylamine (45:55)

e Linear Range for Delsoline: 0.50-50.0 mg/L

Protocol 2: Conventional Solvent Extraction

This protocol is a generalized method based on the extraction of diterpenoid alkaloids from
Delphinium species, as described in the literature.[4]

Materials and Equipment:

Dried and powdered whole herbs of Delphinium anthriscifolium

e 95% Ethanol (EtOH)

e Hydrochloric acid (HCI)

¢ Ammonia solution (agueous)

e Chloroform (CHCIs)

e Petroleum ether

o Ethyl acetate

e Large glass containers for soaking

 Rotary evaporator

e Separatory funnel

e pH meter or pH paper

Filtration apparatus

Methodology:

o |nitial Extraction:
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[e]

Soak 21.5 kg of dried and powdered D. anthriscifolium in 95% ethanol at room
temperature.

[e]

Allow the mixture to stand for one week.

o

Repeat this extraction process four times.

[¢]

Combine the ethanol extracts and evaporate the solvent under reduced pressure to obtain
a crude extract (approximately 2000 g).

» Acid-Base Partitioning:

o

Suspend the crude ethanol extract in water.

[¢]

Acidify the aqueous suspension to pH 2 with HCI.

[¢]

Extract the acidic solution sequentially with petroleum ether (4 x 1 L) and then ethyl
acetate (4 x 1 L) to remove non-alkaloidal components. Discard the organic layers.

[¢]

Adjust the pH of the remaining aqueous layer to 10 with an aqueous ammonia solution.
o Alkaloid Extraction:

o Extract the basified aqueous solution with chloroform (4 x 1 L).

o Combine the chloroform fractions, which now contain the total alkaloids.

o Evaporate the chloroform under reduced pressure to yield the crude alkaloid extract.
 Purification (General):

o The crude alkaloid extract can be further purified using column chromatography on silica
gel or other chromatographic techniques to isolate pure delsoline.

Diagrams
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Microwave Extraction
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End: Delsoline Extract for HPLC Analysis Extract with Petroleum Ether & Ethyl Acetate (Discard)
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Caption: Workflow for Delsoline Extraction Protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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